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Introduction
Musk tibetene (CAS No. 145-39-1), chemically known as 1-tert-butyl-3,4,5-trimethyl-2,6-

dinitrobenzene, is a synthetic nitro musk, a class of compounds historically used as fragrance

ingredients in a variety of consumer products including perfumes, soaps, and cosmetics.[1][2]

Due to concerns regarding its environmental persistence, bioaccumulation, and potential

toxicity, its use has been significantly restricted or phased out in many regions.[1][2] This

document provides a comprehensive technical overview of the physicochemical properties of

Musk Tibetene, detailed experimental protocols for its analysis, and visualizations of its

structure and relevant pathways.

Chemical and Physical Properties
Musk tibetene is a solid, crystalline substance with a characteristic musk-like odor.[3][4] Its

high lipophilicity, indicated by a high octanol-water partition coefficient (log Kow), contributes to

its environmental persistence and tendency to bioaccumulate.[2]

General Properties
The fundamental physicochemical properties of Musk Tibetene are summarized in the table

below. These values are a combination of experimental and estimated data from various

sources.
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Property Value Source

CAS Number 145-39-1 [1][3][5][6]

Molecular Formula C₁₃H₁₈N₂O₄ [3][5][6][7]

Molecular Weight 266.29 g/mol [3][5][7]

Appearance
Pale yellow crystals

(estimated)
[3][4]

Melting/Congealing Point 135.0 - 135.5 °C [2][3]

Boiling Point
367.5 - 391.01 °C (estimated)

at 760 mmHg
[2][3][5]

Vapor Pressure
5.22 x 10⁻⁴ Pa / 5.0 x 10⁻⁶

mmHg at 25 °C (estimated)
[2][3]

Density 1.2 ± 0.1 g/cm³ [5]

logP (o/w) 4.93 - 5.0 [2][3]

Flash Point > 93.33 °C (> 200 °F) TCC [3][8]

Solubility
Musk tibetene is characterized by its very low solubility in water and higher solubility in various

organic solvents.[2][3] This property is critical for understanding its environmental transport and

for developing analytical extraction methods.
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Solvent
Solubility ( g/100g unless
specified)

Source

Water

0.052 mg/L (experimental) /

0.2946 mg/L at 25 °C

(estimated)

[2][3]

Benzyl Benzoate 27.4 [3][8]

Diethyl Phthalate 13.7 [3][8]

Dimethyl Phthalate 15.6 [3][8]

Ethyl Alcohol (95%) 1.39 [3][8]

Methyl Carbitol 5.4 [3][8]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of Musk
Tibetene.

Mass Spectrometry (MS): Gas chromatography coupled with mass spectrometry (GC-MS) is

the most common technique for identifying Musk Tibetene. The NIST Mass Spectrometry

Data Center contains reference spectra for this compound.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

available for structural elucidation and confirmation.[7][9] PubChem contains links to

reference spectra.[7]

Infrared (IR) Spectroscopy: IR spectra, which help identify functional groups, are also

available in spectral databases.[7][10]

Experimental Protocols
The determination of Musk Tibetene in various matrices (e.g., water, soil, cosmetic products)

typically involves extraction followed by chromatographic analysis. Gas chromatography (GC)

is the preferred technique due to the compound's volatility and thermal stability.[11]
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General Protocol: Determination by SPME-GC-MS
This protocol describes a general method for the analysis of Musk Tibetene in aqueous

samples using Solid-Phase Microextraction (SPME) followed by Gas Chromatography-Mass

Spectrometry (GC-MS). SPME is a solvent-free extraction technique that is rapid and sensitive.

[11][12]

1. Objective: To quantify the concentration of Musk Tibetene in a water sample.

2. Materials:

SPME fiber assembly (e.g., Polydimethylsiloxane - PDMS)
Gas Chromatograph with a Mass Spectrometer detector (GC-MS)
Vials with PTFE-lined septa
Stir plate and stir bars
Musk Tibetene analytical standard
Internal standard (e.g., Musk Ketone-d3)
Organic solvent (e.g., Cyclohexane) for stock solutions[13]

3. Procedure:

Visualizations
Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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